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Compound of Interest

Compound Name: 9-Anthracenemethanol

Cat. No.: B072535

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential safety precautions for
handling 9-Anthracenemethanol. It is intended to equip laboratory personnel with the
knowledge to mitigate risks and ensure a safe working environment. This document outlines
the known hazards, physical and chemical properties, safe handling procedures, emergency
protocols, and waste disposal of 9-Anthracenemethanol, drawing from available safety data
sheets and toxicological information on related compounds.

Hazard Identification and GHS Classification

9-Anthracenemethanol (CAS No. 1468-95-7) is a yellow crystalline powder.[1][2] While some
suppliers do not classify it as a hazardous substance under the Globally Harmonized System
(GHS), a comprehensive review of available data suggests that it should be handled with
caution due to potential health effects.[3][4][5] The primary hazards are associated with
irritation upon contact.[1][4][5]

GHS Hazard Statements:
o H315: Causes skin irritation.[4][5]

e H319: Causes serious eye irritation.[4][5]
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o H335: May cause respiratory irritation.[4][5]

One source has also suggested that it is suspected of causing genetic defects (H341) and may
be carcinogenic, mutagenic, and teratogenic, though this is not consistently reported across all
safety data sheets.[6][7] Given its classification as a polycyclic aromatic hydrocarbon (PAH), a
class of compounds containing known carcinogens, a cautious approach is warranted.[3][8]
The compound is also considered a combustible solid.[3][9]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 9-Anthracenemethanol is provided
in the table below for easy reference.

Property Value References

Chemical Formula C15H120 [2][10]

Molecular Weight 208.26 g/mol [2][10]

Appearance Yellow crystalline powder [1][2]

Melting Point 160-164 °C [2][11]

Boiling Point ~423.4 °C at 760 mmHg [2]

Solubility Soluble in hot methanol and o112]
chloroform.

N Stable under normal
Stability [1][13]
temperatures and pressures.

Incompatibilities Strong oxidizing agents. [1][13]
Hazardous Decomposition Carbon monoxide and carbon (3]
Products dioxide upon combustion.

Toxicological Data

There is a notable lack of quantitative toxicological data for 9-Anthracenemethanol in publicly
available literature and safety data sheets.
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Toxicity Metric Value References
LD50 (Oral) No data available [14][15]
LD50 (Dermal) No data available [14]

LC50 (Inhalation) No data available [14]

The absence of this data necessitates a conservative approach to handling, assuming a
moderate level of toxicity based on the known hazards of related PAHs.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling 9-Anthracenemethanol.
The following table outlines the recommended equipment.

Body Part Protection Standard References

Safety glasses with
. _ OSHA 29 CFR
Eyes/Face side shields or [11141113]
1910.133 or EN 166
goggles.

Chemical-resistant
loves (e.g., Nitrile

Skin g (e [1][4][13]
rubber) and a lab

coat.

NIOSH-approved
Respiratory respirator (e.g., N95) if  [3][13]
dust is generated.

Experimental Protocols

Adherence to strict experimental protocols is crucial for the safe handling of 9-
Anthracenemethanol.

General Handling Workflow

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.orgchemboulder.com/SDS/9-anthracenemethanol;%201468-95-7.pdf
https://www.chemicalbook.com/msds/9-anthracenemethanol.pdf
https://www.orgchemboulder.com/SDS/9-anthracenemethanol;%201468-95-7.pdf
https://www.orgchemboulder.com/SDS/9-anthracenemethanol;%201468-95-7.pdf
https://www.benchchem.com/product/b072535?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8820091/
https://pubs.acs.org/doi/10.1021/acs.chemrestox.3c00424
https://pmc.ncbi.nlm.nih.gov/articles/PMC2765539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8820091/
https://pubs.acs.org/doi/10.1021/acs.chemrestox.3c00424
https://pmc.ncbi.nlm.nih.gov/articles/PMC2765539/
https://pubmed.ncbi.nlm.nih.gov/14720319/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2765539/
https://www.benchchem.com/product/b072535?utm_src=pdf-body
https://www.benchchem.com/product/b072535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the standard workflow for handling 9-Anthracenemethanol in
a laboratory setting.
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Preparation

Designate Work Area
(Fume Hood)

:

Don Appropriate PPE

:

Gather Materials & Spill Kit

Proceed to Handling

Handling
y

Weigh Compound
(in fume hood)

:

Dissolve/Use in Reaction

roceed to Cleanup

Cleanup & Disposal

Decontaminate Glassware & Surfaces

;

Dispose of Waste Properly

:

Doff PPE

:

Wash Hands Thoroughly
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l
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y
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y

Dispose of Waste as Hazardous
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Complete Spill Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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